Cas no 651750-82-2 (L-Isoleucine,L-alanyl-L-methionyl-L-threonyl-L-alanyl-L-leucyl-L-tyrosyl-L-prolyl-L-leucyl-L-prolyl-L-threonyl-L-glutaminyl-L-prolyl-L-alanyl-L-threonyl-)

651750-82-2 structure
Product name:L-Isoleucine,L-alanyl-L-methionyl-L-threonyl-L-alanyl-L-leucyl-L-tyrosyl-L-prolyl-L-leucyl-L-prolyl-L-threonyl-L-glutaminyl-L-prolyl-L-alanyl-L-threonyl-
CAS No:651750-82-2
MF:C73H118N16O21S
MW:1587.87763738632
CID:1686594
L-Isoleucine,L-alanyl-L-methionyl-L-threonyl-L-alanyl-L-leucyl-L-tyrosyl-L-prolyl-L-leucyl-L-prolyl-L-threonyl-L-glutaminyl-L-prolyl-L-alanyl-L-threonyl- Chemical and Physical Properties
Names and Identifiers
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- L-Isoleucine,L-alanyl-L-methionyl-L-threonyl-L-alanyl-L-leucyl-L-tyrosyl-L-prolyl-L-leucyl-L-prolyl-L-threonyl-L-glutaminyl-L-prolyl-L-alanyl-L-threonyl-
- L-Isoleucine, L-alanyl-L-methionyl-L-threonyl-L-alanyl-L-leucyl-L-tyrosyl-L-prolyl-L-leucyl-L-prolyl-L-threonyl-L-glutaminyl-L-prolyl-L-alanyl-L-threonyl- (9CI)
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- Inchi: 1S/C73H118N16O21S/c1-14-37(6)55(73(109)110)83-69(105)58(43(12)92)84-61(97)40(9)76-64(100)51-18-15-28-87(51)70(106)47(25-26-54(75)94)79-68(104)57(42(11)91)86-66(102)53-20-17-30-89(53)71(107)49(33-36(4)5)82-65(101)52-19-16-29-88(52)72(108)50(34-44-21-23-45(93)24-22-44)81-63(99)48(32-35(2)3)80-60(96)39(8)77-67(103)56(41(10)90)85-62(98)46(27-31-111-13)78-59(95)38(7)74/h21-24,35-43,46-53,55-58,90-93H,14-20,25-34,74H2,1-13H3,(H2,75,94)(H,76,100)(H,77,103)(H,78,95)(H,79,104)(H,80,96)(H,81,99)(H,82,101)(H,83,105)(H,84,97)(H,85,98)(H,86,102)(H,109,110)/t37-,38-,39-,40-,41+,42+,43+,46-,47-,48-,49-,50-,51-,52-,53-,55-,56-,57-,58-/m0/s1
- InChI Key: VKZMTUFABYIZSL-MLPRGABUSA-N
- SMILES: C(O)(=O)[C@H]([C@@H](C)CC)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CCC(N)=O)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC(C)C)NC(=O)[C@@H]1CCCN1C(=O)[C@H](CC1=CC=C(O)C=C1)NC(=O)[C@H](CC(C)C)NC(=O)[C@H](C)NC(=O)[C@H]([C@H](O)C)NC(=O)[C@H](CCSC)NC(=O)[C@H](C)N
Computed Properties
- Exact Mass: 1586.83854
Experimental Properties
- Density: 1.296±0.06 g/cm3(Predicted)
- Boiling Point: 1840.9±65.0 °C(Predicted)
- PSA: 568.36
- pka: 3.37±0.10(Predicted)
L-Isoleucine,L-alanyl-L-methionyl-L-threonyl-L-alanyl-L-leucyl-L-tyrosyl-L-prolyl-L-leucyl-L-prolyl-L-threonyl-L-glutaminyl-L-prolyl-L-alanyl-L-threonyl- Related Literature
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Kathleen Servaty,Cécile Moucheron,Andrée Kirsch-De Mesmaeker Dalton Trans., 2011,40, 11704-11711
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Ji Hoon Park,Hee Sung Lee,Junyeong Lee,Kimoon Lee,Gyubaek Lee,Kwan Hyuck Yoon,Myung M. Sung,Seongil Im Phys. Chem. Chem. Phys., 2012,14, 14202-14206
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Satyam Kumar,G. D. Dwivedi,Shiv Kumar,R. B. Mathur,U. Saxena,A. K. Ghosh,Amish G. Joshi,H. D. Yang,Sandip Chatterjee Dalton Trans., 2015,44, 3109-3117
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Yuexia Zhang,Xingxing Wu,Lin Hao,Zeng Rong Wong,Sherman J. L. Lauw,Song Yang,Richard D. Webster Org. Chem. Front., 2017,4, 467-471
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